Cas no 405230-82-2 (2,5-Dichloropyridin-4-amine)

• Product Name: 2,5-Dichloropyridin-4-amine
• CAS No: 405230-82-2
• MF: C₅H₄Cl₂N₂
• MW: 163.004658699036
• MDL: MFCD11044256
• CID: 326043
• PubChem ID: 22284049
• Update Time: 2025-11-01

2,5-Dichloropyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloropyridin-4-amine
• 2,5-Dichloro-4-aminopyridine
• 2,5-Dichloro-4-pyridinamine
• 4- Pyridinamine, 2,5-dichloro-
• 4-AMINO-2,5-DICHLOROPYRIDINE
• 4-PYRIDINAMINE,2,5-DICHLORO-(9CI)
• 4-PYRIDINAMINE, 2,5-DICHLORO-
• 4-Pyridinamine,2,5-dichloro-
• HBJPCBYDFZOSOT-UHFFFAOYSA-N
• FCH887163
• 5486AB
• AB62909
• 2,5-DICHLORO-PYRIDIN-4-YLAMINE
• EN001888
• OR302617
• AX8231155
• AB0079986
• ST24021539
• A26068
• 4-Py
• CS-W018938
• 405230-82-2
• SCHEMBL6307027
• DS-17797
• FT-0686824
• DTXSID60624367
• MFCD11044256
• AKOS006307068
• 4-Pyridinamine,2,5-dichloro-(9CI);4-Amino-2,5-dichloropyridine
• SY099569
• EN300-218294
• DB-082139

• MDL： MFCD11044256
• Inchi： 1S/C5H4Cl2N2/c6-3-2-9-5(7)1-4(3)8/h1-2H,(H2,8,9)
• InChI Key： HBJPCBYDFZOSOT-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1N)Cl

Computed Properties

• Exact Mass: 161.97500
• Monoisotopic Mass: 161.9751535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9

Experimental Properties

• Density: 1.497±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 125.5-126 ºC
• Solubility: Slightly soluble (1.5 g/l) (25 º C),
• PSA: 38.91000
• LogP: 2.55180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,5-Dichloropyridin-4-amine

Professional Introduction to 2,5-Dichloropyridin-4-amine (CAS No. 405230-82-2)

2,5-Dichloropyridin-4-amine, with the chemical formula C₅H₃Cl₂N₂, is a significant intermediate in the field of pharmaceutical and agrochemical research. This compound has garnered attention due to its versatile structural properties, which make it a valuable building block for synthesizing various biologically active molecules. The presence of both chlorine substituents and an amine group in its structure enhances its reactivity, enabling diverse chemical transformations that are crucial for drug development.

The CAS No. 405230-82-2 uniquely identifies this compound in scientific literature and industrial applications. Its molecular structure, characterized by a pyridine core substituted at the 2- and 5-positions with chlorine atoms and an amine group at the 4-position, imparts unique electronic and steric properties. These characteristics are exploited in synthetic chemistry to modulate the reactivity and selectivity of reactions involving this intermediate.

In recent years, 2,5-Dichloropyridin-4-amine has been extensively studied for its potential in developing novel therapeutic agents. One of the most promising areas of research involves its application in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The chlorine atoms and amine group provide multiple sites for functionalization, allowing chemists to design molecules that can selectively target specific kinases involved in disease pathways.

Recent advancements in medicinal chemistry have highlighted the utility of 2,5-Dichloropyridin-4-amine in constructing heterocyclic compounds with enhanced pharmacological properties. For instance, studies have demonstrated its role in synthesizing pyridine-based scaffolds that exhibit potent activity against bacterial infections. The structural features of this compound facilitate the creation of molecules with improved binding affinity to bacterial enzymes, thereby inhibiting their function and reducing pathogenicity.

The agrochemical industry has also benefited from the use of 2,5-Dichloropyridin-4-amine as a precursor in developing novel pesticides and herbicides. Its ability to undergo various chemical modifications allows for the creation of compounds that can effectively protect crops from pests while minimizing environmental impact. Researchers have explored its potential in synthesizing systemic insecticides that can be absorbed by plants, providing long-lasting protection against a broad spectrum of insects.

The synthesis of 2,5-Dichloropyridin-4-amine typically involves multi-step organic reactions starting from readily available pyridine derivatives. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical and agrochemical applications. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions are commonly employed to introduce the desired functional groups efficiently.

In conclusion, 2,5-Dichloropyridin-4-amine (CAS No. 405230-82-2) is a versatile intermediate with significant applications in pharmaceuticals and agrochemicals. Its unique structural features enable the synthesis of a wide range of biologically active molecules, making it indispensable in modern drug discovery and crop protection strategies. As research continues to uncover new applications for this compound, its importance in advancing scientific and industrial innovation is expected to grow further.